1,2-Dimethylbenzo[a]pyrene
1,2-Dimethylbenzo[a]pyrene
Brand Name:
Vulcanchem
CAS No.:
16757-85-0
VCID:
VC0093777
InChI:
InChI=1S/C22H16/c1-13-11-16-7-8-17-12-15-5-3-4-6-19(15)20-10-9-18(14(13)2)21(16)22(17)20/h3-12H,1-2H3
SMILES:
CC1=CC2=C3C(=C1C)C=CC4=C3C(=CC5=CC=CC=C45)C=C2
Molecular Formula:
C22H16
Molecular Weight:
280.4 g/mol
1,2-Dimethylbenzo[a]pyrene
CAS No.: 16757-85-0
Main Products
VCID: VC0093777
Molecular Formula: C22H16
Molecular Weight: 280.4 g/mol
![1,2-Dimethylbenzo[a]pyrene - 16757-85-0](/images/no_structure.jpg)
| CAS No. | 16757-85-0 |
|---|---|
| Product Name | 1,2-Dimethylbenzo[a]pyrene |
| Molecular Formula | C22H16 |
| Molecular Weight | 280.4 g/mol |
| IUPAC Name | 1,2-dimethylbenzo[a]pyrene |
| Standard InChI | InChI=1S/C22H16/c1-13-11-16-7-8-17-12-15-5-3-4-6-19(15)20-10-9-18(14(13)2)21(16)22(17)20/h3-12H,1-2H3 |
| Standard InChIKey | BKXHRQZQCCZOKZ-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C3C(=C1C)C=CC4=C3C(=CC5=CC=CC=C45)C=C2 |
| Canonical SMILES | CC1=CC2=C3C(=C1C)C=CC4=C3C(=CC5=CC=CC=C45)C=C2 |
| Synonyms | 1,2-Dimethylbenzo[a]pyrene |
| PubChem Compound | 28040 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume